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Compound of Interest

Compound Name: L-Fructose-1-13C

Cat. No.: B7824498

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-Fructose-1-13C, a stable isotope-
labeled form of L-fructose. This document covers its fundamental chemical properties,
applications in metabolic research, and generalized experimental protocols for its use as a

tracer.

Core Chemical Data

L-Fructose-1-13C is a monosaccharide and an isotopologue of L-fructose where the carbon
atom at the C-1 position is replaced by its heavy isotope, 13C. This labeling makes it a valuable
tool for tracing the metabolic fate of fructose in biological systems.

Property Value Reference
CAS Number 117013-21-5 [1]12]
Molecular Formula Cs13CH1206 [2]
Molecular Weight 181.15 g/mol [2]

Isotopic Purity 99 atom % 13C

Appearance Powder

Storage Temperature 2-8°C Refrigerator [2]
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Applications in Research and Drug Development

The primary application of L-Fructose-1-13C is as a tracer in metabolic studies.[3] Its non-
radioactive nature makes it a safe alternative to radiolabeled isotopes for in vitro and in vivo
experiments.

Key applications include:

o Metabolic Pathway Analysis: Tracing the journey of the 13C-labeled carbon through various
metabolic pathways, such as glycolysis and the pentose phosphate pathway, provides
insights into pathway activity and flux.[4]

» Quantitative Analysis: It can be used as an internal standard for the accurate quantification of
unlabeled L-fructose and its metabolites in biological samples using techniques like Nuclear
Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid
Chromatography-Mass Spectrometry (LC-MS).[3]

o Drug Development: In drug development, stable isotopes are incorporated into drug
molecules to trace their metabolic profiles and pharmacokinetics.[3] Understanding how a
drug candidate affects fructose metabolism can be crucial, especially for drugs targeting
metabolic diseases.

Experimental Protocols

While specific experimental designs will vary depending on the research question, a general
workflow for a 13C tracer experiment using L-Fructose-1-13C is outlined below.

General Workflow for **C Tracer Analysis

Preparation Experiment Analysis
Analyze Metabolites by Data Analysis and
LC-MS, GC-MS, or NMR Pathway Mapping
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Caption: A generalized workflow for metabolic studies using L-Fructose-1-13C.
Methodology:

o Preparation: Cells are cultured in a standard medium, or an animal model is acclimated. A
specialized medium or diet containing a known concentration of L-Fructose-1-13C is
prepared.[5]

 Incubation/Administration: The standard medium is replaced with the isotope-containing
medium, and the cells are incubated for a specific period. For animal studies, the specialized
diet is administered.[5]

e Metabolic Quenching: To halt enzymatic activity and preserve the metabolic state,
metabolism is rapidly quenched, often using cold methanol or other established protocols.

o Metabolite Extraction: Metabolites are extracted from the cells or tissues using appropriate
solvent systems.

e Analysis: The extracted metabolites are analyzed by mass spectrometry (LC-MS, GC-MS) or
NMR to identify and quantify the 13C-labeled species.[3]

» Data Analysis: The resulting data on the distribution and abundance of *3C-labeled
metabolites are used to map the metabolic pathways and calculate flux rates.[4]

Fructose Metabolism and **C Label Tracing

Fructose metabolism primarily occurs in the liver, intestine, and kidneys.[6] Upon entering the
cell, fructose is phosphorylated and then cleaved into triose phosphates, which can then enter
the glycolytic pathway. The diagram below illustrates the key steps and how the 3C label from
L-Fructose-1-13C would be traced.
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Caption: Metabolic pathway of L-Fructose-1-13C and the tracing of the 13C label.
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Pathway Description:

e Phosphorylation: L-Fructose-1-13C is phosphorylated by fructokinase to form L-Fructose-1-
Phosphate, with the 13C label remaining at the C-1 position.[7]

o Cleavage: Aldolase B cleaves L-Fructose-1-Phosphate into dihydroxyacetone phosphate
(DHAP) and glyceraldehyde. The 13C label is retained on the glyceraldehyde molecule.[7]

o Entry into Glycolysis: Glyceraldehyde is then phosphorylated to glyceraldehyde-3-phosphate
(G3P) by triokinase.[7] DHAP can also be converted to G3P. The 13C-labeled G3P then
proceeds through the lower stages of glycolysis, ultimately forming 13C-labeled pyruvate,
which can then enter the TCA cycle for energy production or be used for anabolic processes
like fatty acid synthesis.[5]

This guide provides a foundational understanding of L-Fructose-1-13C for its application in
advanced research. For specific experimental designs and applications, further consultation of
detailed research literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [L-Fructose-1-13C: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7824498#l-fructose-1-13c-cas-number-and-chemical-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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